Cas no 34419-06-2 (6-ethyl-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione)

• Product name: 6-ethyl-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione
• CAS No: 34419-06-2
• MF: C₈H₉NO₂S₂
• MW: 215.2925593853
• CID: 1468005
• PubChem ID: 36824

6-ethyl-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione
• 6-ethyl-2,3-dihydro-[1,4]dithiino[2,3-c]pyrrole-5,7-dione
• 5H-1,4-Dithiino(2,3-c)pyrrole-5,7(6H)-dione, 2,3-dihydro-6-ethyl-
• 5,6-Dihydro-N-ethyl-p-dithiin-2,3-dicarboximide
• 34419-06-2
• DTXSID70187993
• BRN 1076269
• p-DITHIIN-2,3-DICARBOXIMIDE, 5,6-DIHYDRO-N-ETHYL-

• Inchi： InChI=1S/C8H9NO2S2/c1-2-9-7(10)5-6(8(9)11)13-4-3-12-5/h2-4H2,1H3
• InChI Key： VLAVGRGOGTVXPO-UHFFFAOYSA-N
• SMILES： CCN1C(=O)C2=C(C1=O)SCCS2

Computed Properties

• Exact Mass: 215.00757
• Monoisotopic Mass: 215.00747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88
• XLogP3: 1.1

Experimental Properties

• Density: 1.47
• Boiling Point: 338°C at 760 mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.673
• PSA: 37.38